2-[(Z)-1-(2-methyl-2H-chromen-3-yl)methylidene]-3-oxo-1-benzofuran-6(3H)-yl 3,5-dimethoxybenzoate

• Molecular Formula: C28H22O7
• Molecular Weight: 470.5 g/mol
• IUPAC Name: [(2Z)-2-[(2-methyl-2H-chromen-3-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 3,5-dimethoxybenzoate
• InChI: InChI=1S/C28H22O7/c1-16-18(10-17-6-4-5-7-24(17)33-16)13-26-27(29)23-9-8-20(15-25(23)35-26)34-28(30)19-11-21(31-2)14-22(12-19)32-3/h4-16H,1-3H3/b26-13-
• InChI Key: WEZVXOOBHREKHT-ZMFRSBBQSA-N
• Isomeric SMILES: CC1C(=CC2=CC=CC=C2O1)/C=C\3/C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC(=CC(=C5)OC)OC
• Canonical SMILES: CC1C(=CC2=CC=CC=C2O1)C=C3C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC(=CC(=C5)OC)OC

Description

This compound is a benzofuran derivative featuring a (Z)-configured methylidene group bridging a 2-methyl-2H-chromen-3-yl moiety and a 3-oxo-1-benzofuran core. The 6-position of the benzofuran is esterified with a 3,5-dimethoxybenzoate group. Its molecular complexity arises from the conjugated system formed by the chromene and benzofuran rings, which may influence photophysical properties and biological activity.

Structural determination would rely on X-ray crystallography using software suites like SHELX and WinGX , with validation through tools described by Spek .

Biological Activity

The compound 2-[(Z)-1-(2-methyl-2H-chromen-3-yl)methylidene]-3-oxo-1-benzofuran-6(3H)-yl 3,5-dimethoxybenzoate is a complex organic molecule featuring a coumarin backbone, which is known for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, anticancer, and anti-inflammatory properties, supported by relevant data and case studies.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{22}\text{H}_{20}\text{O}_5$$

This structure includes a coumarin moiety linked to a benzofuran unit and a dimethoxybenzoate group, contributing to its biological activity.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of coumarin derivatives. The compound has shown significant activity against various bacterial strains. For instance:

• Minimum Inhibitory Concentration (MIC) values have been reported in the range of 12.5–50 µg/mL against Enterococcus faecalis and other Gram-positive bacteria .

Table 1: Antimicrobial Activity of Coumarin Derivatives

Compound	Target Bacteria	MIC (µg/mL)
Compound A	E. faecalis	12.5
Compound B	Staphylococcus aureus	25
Compound C	Escherichia coli	50

Anticancer Properties

Coumarins are recognized for their anticancer properties. The compound has been evaluated for its cytotoxic effects on various cancer cell lines. In vitro studies indicate that it exhibits:

• Cytotoxicity against breast cancer (MCF-7) and colon cancer (HT-29) cell lines with IC50 values ranging from 10 to 30 µM .

Table 2: Cytotoxic Effects on Cancer Cell Lines

Cell Line	IC50 (µM)
MCF-7	15
HT-29	20
A549 (Lung)	30

Anti-inflammatory Activity

The anti-inflammatory effects of coumarin derivatives have also been documented. The compound demonstrates the ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 in cellular assays.

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Coumarins can inhibit enzymes involved in inflammation and tumor progression.
• Interference with Cell Signaling Pathways : They modulate pathways such as NF-kB and MAPK, which are crucial in inflammatory responses and cancer progression.
• Oxidative Stress Reduction : The antioxidant properties of coumarins help mitigate oxidative stress, contributing to their protective effects against cancer.

Case Studies

• Antibacterial Efficacy : A study evaluated the antibacterial activity of several coumarin derivatives, including our compound, showing promising results against resistant strains .
• Cytotoxicity Assessment : In a comparative analysis, the compound was tested alongside known anticancer agents, revealing comparable efficacy in inhibiting cancer cell growth .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Analog: [(2Z)-2-[(3,4-Dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 3,4,5-trimethoxybenzoate

This compound (CAS 859137-31-8, Table 1 ) shares a benzofuran core with a (Z)-methylidene group and a substituted benzoate ester but differs in substituent patterns .

Table 1: Comparative Properties of Target Compound and Analog

Property	Target Compound	Analog from
Core Structure	Benzofuran + chromenyl methylidene	Benzofuran + 3,4-dimethoxyphenyl methylidene
Benzoate Substituents	3,5-dimethoxy	3,4,5-trimethoxy
Molecular Formula	Not explicitly provided (inferred: ~C₂₈H₂₄O₉)	C₂₇H₂₄O₉
Molecular Weight (g/mol)	~492 (estimated)	492.5
XLogP3	Likely lower (~4.5) due to fewer methoxy groups	4.9
Hydrogen Bond Acceptors	9 (inferred from analog)	9
Stereochemistry	Defined (Z)-configuration at methylidene	Defined (Z)-configuration

Structural and Functional Insights:

Substituent Effects: The target compound’s 2-methylchromenyl group introduces a bicyclic system, enhancing rigidity and conjugation compared to the analog’s 3,4-dimethoxyphenyl group. This may increase UV absorption and reduce solubility in polar solvents. The 3,5-dimethoxybenzoate ester (vs.

Lipophilicity (XLogP3) :
The analog’s XLogP3 of 4.9 suggests moderate lipophilicity, suitable for membrane permeability. The target compound’s fewer methoxy groups may lower this value slightly (~4.5), balancing solubility and bioavailability .

Stereochemical Considerations :
Both compounds retain the (Z)-configuration at the methylidene group, critical for maintaining planar geometry and π-π stacking interactions in crystal lattices or biological targets .

Research Findings and Discussion

Methodological Frameworks:

• Crystallography : SHELX and WinGX are employed for structure solution and refinement, ensuring accuracy in bond lengths, angles, and torsional parameters .
• Validation : Spek’s tools verify structural integrity, flagging outliers in displacement parameters or bond geometry .

Implications of Substituent Variation:

• Chromenyl vs. Phenyl Groups : The chromenyl moiety in the target compound may enhance fluorescence properties due to extended conjugation, whereas the phenyl analog prioritizes electronic modulation via methoxy groups.
• Bioactivity Prediction : While neither compound’s biological data is provided, the analog’s trimethoxybenzoate group is associated with kinase inhibition in related studies. The target compound’s dimethoxy variant might exhibit altered selectivity .